molecular formula C12H10O6S4 B8684394 4-[(4-Sulfophenyl)disulfanyl]benzenesulfonic acid

4-[(4-Sulfophenyl)disulfanyl]benzenesulfonic acid

Cat. No.: B8684394
M. Wt: 378.5 g/mol
InChI Key: LUENVHHLGFLMFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Sulfophenyl)disulfanyl]benzenesulfonic acid is a useful research compound. Its molecular formula is C12H10O6S4 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10O6S4

Molecular Weight

378.5 g/mol

IUPAC Name

4-[(4-sulfophenyl)disulfanyl]benzenesulfonic acid

InChI

InChI=1S/C12H10O6S4/c13-21(14,15)11-5-1-9(2-6-11)19-20-10-3-7-12(8-4-10)22(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)

InChI Key

LUENVHHLGFLMFJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1SSC2=CC=C(C=C2)S(=O)(=O)O)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of phenyl disulfide (4.36 g, 20 mmol) in dichloromethane (40 mL) at 0° C. is added a solution of chlorosulfonic acid (4.64 g, 2.95 mL, 40 mmol) in dichloromethane (60 mL) dropwise. The mixture is stirred at 0° C. for 1 hour followed by 1.5 hours at room temperature. The reaction mixture is concentrated to dryness in vacuo and the residue is partitioned between diethyl ether and water. The water phase is separated, made basic with 2N aqueous sodium hydroxide and concentrated in vacuo to half the volume. The resulting solution is refrigerated overnight. The precipitate formed overnight is discarded, the filtrate is concentrated further in vacuo until a solid started to appear. The mixture is placed in the refrigerator for 2 hours. The mixture is treated with ethanol, the solid formed is filtered, washed with ethanol twice and dried under high vacuum overnight at room temperature to give 6.0 g of 4,4′-dithiobisbenzenesulfonic acid as a white solid: [M−1]−=398.8.
Quantity
4.36 g
Type
reactant
Reaction Step One
Quantity
2.95 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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